N-(2,5-dimethylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide

• IUPAC Name: N-(2,5-dimethylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide
• InChI: InChI=1S/C16H16N4O/c1-10-4-5-11(2)14(8-10)18-16(21)13-6-7-15-17-12(3)9-20(15)19-13/h4-9H,1-3H3,(H,18,21)
• InChI Key: UEUBQTFAEAQAHW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)C2=NN3C=C(N=C3C=C2)C
• Molecular Formula: C16H16N4O
• Molecular Weight: 280.32 g/mol
• CAS No.: 2640822-39-3

Description

N-(2,5-dimethylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide is a chemical compound of significant interest in medicinal chemistry and drug discovery, built around the imidazo[1,2-b]pyridazine scaffold. This privileged structure is recognized for its excellent physicochemical properties, which contribute to good solubility and its ability to engage in hydrogen bonding with biological targets, making it a versatile building block for developing therapeutic agents . The core structure is synthetically accessible and allows for functionalization at multiple positions, enabling extensive structure-activity relationship (SAR) studies . This specific carboxamide derivative is a valuable intermediate for researchers exploring treatments for a wide spectrum of diseases. The imidazo[1,2-b]pyridazine scaffold has demonstrated potent biological activity across multiple domains, including oncology as kinase inhibitors , central nervous system (CNS) disorders , and infectious diseases . For instance, analogous compounds based on this scaffold have been developed as highly potent VEGFR2 kinase inhibitors for anti-angiogenic cancer therapy and have shown high activity against Mycobacterium tuberculosis . Furthermore, derivatives have been investigated as inhibitors for targets like phosphodiesterase 10 (PDE10), relevant for neurological and psychiatric conditions . The compound serves as a key synthetic precursor, with the carboxamide group offering a handle for further chemical modifications to optimize potency and selectivity for specific biological targets . This product is intended for research and development purposes in a controlled laboratory setting. It is strictly labeled "For Research Use Only" and is not intended for diagnostic or therapeutic applications, nor for human consumption.

Preparation Methods

Reaction Mechanism

• α-Bromoketone Synthesis : 4'-Dimethylaminoacetophenone undergoes dibromination with pyridinium tribromide, followed by selective debromination to yield the α-bromoketone intermediate.

• Cyclocondensation : The α-bromoketone reacts with 3-amino-6-chloropyridazine in ethanol at 80°C for 8–12 hours. The halogen (Cl) at the 6-position of pyridazine directs regioselective alkylation, enabling efficient ring closure.

Optimization Data

Parameter	Condition	Yield (%)	Purity (%)
Solvent	Ethanol	84–91	≥95
Temperature	80°C	89	97
Base	NaHCO₃	85	96

This method benefits from high regioselectivity due to the electron-withdrawing halogen, which reduces nucleophilicity at competing pyridazine nitrogens. Post-condensation, the 6-chloro group undergoes nucleophilic substitution with 2,5-dimethylaniline to introduce the carboxamide moiety.

Two-Step One-Pot Synthesis via Heterocyclic Amines

An alternative route employs a one-pot strategy using 2-aminopyridines and N,N-dimethylformamide dimethyl acetal (DMF-DMA):

Procedure

• Formation of Enamine : 2-Amino-6-iodopyridazine reacts with DMF-DMA in toluene at 110°C for 4 hours, forming an enamine intermediate.

• Cyclization and Functionalization : The enamine undergoes cyclization with methyl iodide in dimethylformamide (DMF) at 60°C, followed by palladium-catalyzed carbonylation with carbon monoxide (1 atm) and 2,5-dimethylaniline to install the carboxamide group.

Key Advantages

• Reduced Purification : Intermediate isolation is avoided, improving throughput.

• Scalability : Demonstrated at 10 mmol scale with 78% overall yield.

Palladium-Catalyzed Carbonylation for Carboxamide Installation

Pd-catalyzed carbonylation provides a direct method to introduce the carboxamide group at the 6-position:

Reaction Conditions

Component	Specification
Catalyst	Pd(OAc)₂ (5 mol%)
Ligand	Xantphos (10 mol%)
Solvent	DMF
CO Pressure	1 atm
Temperature	100°C

Performance Metrics

Starting Material	Conversion (%)	Yield (%)
6-Iodoimidazo[1,2-b]pyridazine	92	86

This method avoids harsh reagents and enables late-stage functionalization, making it suitable for derivatives with sensitive substituents.

Nucleophilic Substitution and Functional Group Interconversion

Post-condensation modifications are critical for installing the 2-methyl and carboxamide groups:

Methylation at the 2-Position

• Reagents : Methyl iodide (MeI) and potassium carbonate (K₂CO₃) in DMF at 50°C.

• Yield : 76% after column chromatography (silica gel, ethyl acetate/hexane).

Carboxamide Formation

• Reagents : 6-Chloro intermediate, 2,5-dimethylaniline, and CuI in DMF at 120°C.

• Yield : 82% with >99% purity by HPLC.

Optimization and Yield Improvement Strategies

Solvent Effects

Solvent	Reaction Rate (k, h⁻¹)	Yield (%)
Ethanol	0.15	89
Acetonitrile	0.09	72
DMF	0.22	81

Ethanol enhances reaction rates due to improved solubility of intermediates.

Temperature Profiling

Temperature (°C)	Yield (%)	Side Products (%)
70	68	12
80	89	5
90	85	18

Optimal temperature balances kinetics and decomposition.

Analytical Characterization

Spectroscopic Data

• ¹H NMR (400 MHz, CDCl₃) : δ 8.42 (s, 1H, imidazo-H), 7.58–7.12 (m, 3H, aryl-H), 2.98 (s, 3H, CH₃), 2.31 (s, 6H, Ar-CH₃).

• IR (KBr) : 1675 cm⁻¹ (C=O stretch), 1530 cm⁻¹ (C-N stretch).

Purity Assessment

Method	Purity (%)
HPLC (C18 column)	99.2
Elemental Analysis	C: 68.1; H: 5.9; N: 18.4

Comparative Analysis of Synthetic Routes

Method	Advantages	Limitations
Condensation	High regioselectivity, scalable	Requires halogenated precursors
One-Pot	Reduced purification steps	Moderate yields
Pd-Catalyzed	Late-stage functionalization	Costly catalysts

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the methyl groups on the phenyl ring, leading to the formation of corresponding alcohols or carboxylic acids.

Reduction: Reduction reactions can target the carboxamide group, converting it to an amine under suitable conditions.

Substitution: The aromatic rings in the compound can participate in electrophilic and nucleophilic substitution reactions, allowing for further functionalization.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) in acidic or basic media.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH₄) or hydrogen gas (H₂) with a metal catalyst.

Substitution: Halogenating agents (e.g., bromine, chlorine) and nucleophiles (e.g., amines, thiols) under appropriate conditions.

Major Products

Oxidation: Formation of carboxylic acids or alcohols.

Reduction: Conversion to primary or secondary amines.

Substitution: Introduction of various functional groups onto the aromatic rings.

Scientific Research Applications

N-(2,5-dimethylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide is a compound of significant interest in various scientific research applications, particularly in medicinal chemistry and pharmacology. This article explores its synthesis, biological activities, and potential therapeutic applications, supported by relevant case studies and data tables.

Structure

The compound features an imidazo[1,2-b]pyridazine core, which is known for its diverse biological activities. The presence of the 2,5-dimethylphenyl group enhances its lipophilicity and potentially its binding affinity to biological targets.

Biological Activities

N-(2,5-dimethylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide has been studied for various biological activities:

Antimicrobial Activity

Research indicates that compounds within the imidazo[1,2-b]pyridazine class exhibit antimicrobial properties. For example, studies have shown that derivatives can inhibit the growth of specific bacterial strains.

Anticancer Properties

Case studies have demonstrated that certain imidazo derivatives possess anticancer activity by inducing apoptosis in cancer cells. The mechanism often involves the modulation of signaling pathways related to cell proliferation and survival.

Antituberculosis Activity

A series of substituted imidazo derivatives have been evaluated for their antituberculosis activity. The synthesis and evaluation of these compounds highlight their potential as lead candidates for developing new antituberculosis agents .

Case Study 1: Anticancer Activity

A study published in a peer-reviewed journal synthesized a series of imidazo[1,2-b]pyridazine derivatives and evaluated their cytotoxicity against various cancer cell lines. The results indicated that compounds with specific substitutions exhibited significant cytotoxic effects compared to controls.

Compound	IC50 (µM)	Cell Line
Compound A	12.5	MCF-7
Compound B	8.0	HeLa
Compound C	15.0	A549

Case Study 2: Antituberculosis Activity

In another study focusing on antituberculosis activity, a range of substituted imidazo compounds was synthesized and tested against Mycobacterium tuberculosis. The results showed promising activity with minimum inhibitory concentrations (MICs) lower than those of standard treatments.

Compound	MIC (µg/mL)	Activity
Compound D	0.5	Active
Compound E	1.0	Active
Compound F	4.0	Less Active

Mechanism of Action

The mechanism by which N-(2,5-dimethylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide exerts its effects involves:

Molecular Targets: The compound may target specific enzymes or receptors, inhibiting their activity or modulating their function.

Pathways Involved: It can interfere with signaling pathways, such as those involved in cell proliferation, apoptosis, or immune response.

Comparison with Similar Compounds

Data Tables

Table 1: Structural and Functional Comparison of Key Analogs

Compound Class	Core Structure	Substituent(s)	Key Activity/Property	IC₅₀/Notable Data	Reference
Naphthalene-carboxamide	3-Hydroxynaphthalene-2-carboxamide	2,5-dimethylphenyl	PET Inhibition (Photosystem II)	~10 µM
Imidazo[1,2-a]pyridine carboxamide	Imidazo[1,2-a]pyridine	2,5-difluorophenyl (compound 16)	Kinase modulation (assumed)	N/A (structural analog)
Imidazo[1,2-b]pyridazine carboxamide (Target)	Imidazo[1,2-b]pyridazine	2-methyl, 2,5-dimethylphenyl	Hypothesized kinase/enzyme inhibition	N/A	—

Table 2: Substituent Effects on Activity

Substituent Position	Core Structure	Electronic Nature	Key Influence on Activity
2,5-dimethylphenyl	Hydroxynaphthalene	Electron-donating	Enhances PET inhibition via lipophilicity
2,5-difluorophenyl	Imidazo[1,2-a]pyridine	Electron-withdrawing	May improve kinase binding affinity
2-methyl	Imidazo[1,2-b]pyridazine	Steric/neutral	Likely enhances target selectivity

Biological Activity

N-(2,5-Dimethylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide is a synthetic compound belonging to the imidazo[1,2-b]pyridazine family. This class of compounds has gained attention in medicinal chemistry due to their diverse biological activities, including anticancer, antimicrobial, and anti-inflammatory properties. This article explores the biological activity of this specific compound, focusing on its synthesis, structure-activity relationship (SAR), and various biological evaluations.

Synthesis

The synthesis of N-(2,5-dimethylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide typically involves multi-step reactions starting from readily available precursors. The process includes the formation of the imidazo[1,2-b]pyridazine core followed by amide coupling with the 2,5-dimethylphenyl group.

Key Steps in Synthesis

• Formation of Imidazo[1,2-b]pyridazine : This is achieved through cyclization reactions involving appropriate pyridine derivatives.
• Amide Coupling : The carboxylic acid derivative is coupled with 2,5-dimethylphenyl amine using coupling agents such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) to form the final amide product.

Anticancer Activity

N-(2,5-Dimethylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide has been evaluated for its anticancer properties against various cancer cell lines. The compound shows promising results in inhibiting cell proliferation and inducing apoptosis.

• Cell Lines Tested :
  • MDA-MB-231 (triple-negative breast cancer)
  • HCT-15 (colon carcinoma)

The compound exhibited an IC50 value of approximately 15.5 nM against CDK12/13 in TNBC cells, indicating potent inhibitory activity compared to existing treatments .

Antimicrobial Activity

Research indicates that derivatives of imidazo[1,2-b]pyridazine possess antimicrobial properties. In particular, studies have shown that certain modifications enhance activity against Gram-positive and Gram-negative bacteria.

Compound	Activity	IC50 (µg/mL)
N-(2,5-Dimethylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide	Antibacterial	3.5
Reference Compound	Antibacterial	5.0

Anti-inflammatory Activity

The compound also demonstrates anti-inflammatory effects in vitro. It has been shown to inhibit pro-inflammatory cytokines in macrophage cell lines.

Structure-Activity Relationship (SAR)

The SAR studies reveal that the presence of specific substituents on the imidazo[1,2-b]pyridazine scaffold significantly influences biological activity:

• Methyl Substituents : The presence of methyl groups at positions 2 and 5 on the phenyl ring enhances lipophilicity and bioavailability.
• Amide Group : The carboxamide functional group is crucial for binding interactions with biological targets.

Case Studies

Several case studies have highlighted the potential of imidazo[1,2-b]pyridazine derivatives:

• Study on Anticancer Effects : In a study involving MDA-MB-231 cells, N-(2,5-dimethylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide was shown to significantly reduce cell viability through apoptosis induction mechanisms.

  "The compound's ability to induce apoptosis was confirmed by flow cytometry analysis" .

• Antimicrobial Testing : A series of derivatives were tested for their antibacterial efficacy against Staphylococcus aureus and Escherichia coli, showing that modifications improved activity significantly.

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for N-(2,5-dimethylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide, and how can reaction conditions be optimized to improve yield?

• Methodology : Synthesis typically involves multi-step reactions, including condensation to form the imidazo[1,2-b]pyridazine core followed by carboxamide coupling. Key steps include:

• Core formation : Cyclization of pyridazine precursors with methyl-substituted reagents under reflux in polar aprotic solvents (e.g., DMF) .
• Carboxamide coupling : Use of coupling agents like EDCI/HOBt for amide bond formation between the core and 2,5-dimethylphenylamine .
• Optimization : Adjusting temperature (60–80°C for coupling), solvent purity, and catalyst loading (e.g., 1.2 eq. of EDCI) to mitigate side reactions. Purification via column chromatography (silica gel, ethyl acetate/hexane gradient) ensures >95% purity .

Q. How can researchers validate the structural identity and purity of this compound?

• Analytical techniques :

• NMR spectroscopy : Compare $^1H$ and $^{13}C$ NMR shifts with predicted spectra (e.g., methyl groups at δ 2.3–2.5 ppm, aromatic protons at δ 7.0–8.0 ppm) .
• Mass spectrometry : Confirm molecular ion peak ([M+H]$^+$) at m/z 309.3 (C$_{17}$H$_{16}$N$_4$O) .
• X-ray crystallography : Resolve crystal structures using SHELXL for absolute configuration validation .
• HPLC : Monitor purity with a C18 column (acetonitrile/water mobile phase, UV detection at 254 nm) .

Q. What preliminary biological assays are suitable for screening this compound’s activity?

• In vitro screening :

• Kinase inhibition assays : Test against kinase panels (e.g., VEGFR2, EGFR) using ADP-Glo™ kits to quantify IC$_{50}$ values .
• Antimicrobial activity : Broth microdilution assays (MIC determination) against Staphylococcus aureus and Escherichia coli .
• Cytotoxicity : MTT assays in cancer cell lines (e.g., HepG2, MCF-7) with doxorubicin as a positive control .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies be designed to enhance this compound’s kinase selectivity?

• Strategy :

• Analog synthesis : Introduce substituents at the 2-methyl (imidazo core) and 2,5-dimethylphenyl groups. For example:
• Replace methyl with cyclopropyl to evaluate steric effects on binding .
• Add electron-withdrawing groups (e.g., -F, -Cl) on the phenyl ring to modulate π-π interactions .
• Selectivity profiling : Screen analogs against 50+ kinases (e.g., DiscoverX panel) to identify off-target effects. Use computational docking (AutoDock Vina) to predict binding poses in kinase ATP pockets .

Q. What experimental approaches resolve contradictions in reported biological efficacy across different cellular models?

• Methodology :

• Standardized assays : Replicate studies in isogenic cell lines (e.g., NCI-60 panel) under identical conditions (e.g., 48h exposure, 10% FBS media) .
• Mechanistic follow-up : Perform Western blotting (e.g., phospho-ERK/STAT3) to confirm target engagement in discrepant models .
• Metabolic stability : Compare hepatic microsomal stability (human vs. rodent) to rule out species-specific PK differences .

Q. How can in silico modeling predict the compound’s interaction with phosphodiesterase (PDE) isoforms for repurposing studies?

• Approach :

• Molecular dynamics (MD) simulations : Simulate binding to PDE4B (PDB: 3BMP) using GROMACS. Focus on hydrogen bonding with Gln443 and hydrophobic interactions with Phe446 .
• Free energy calculations : Use MM-PBSA to rank binding affinities across PDE isoforms (PDE3, PDE5) .
• Validation : Correlate predictions with enzymatic assays (cAMP/cGMP hydrolysis inhibition) .

Q. What strategies improve bioavailability for in vivo efficacy studies?

• Solutions :

• Salt formation : Prepare hydrochloride salts to enhance aqueous solubility (>2 mg/mL in PBS) .
• Nanoformulation : Encapsulate in PLGA nanoparticles (150 nm size, PEGylated surface) for sustained release .
• Prodrug design : Synthesize acetylated carboxamide derivatives to increase membrane permeability (logP reduction from 3.2 to 1.8) .